Cas no 4431-68-9 (Benzenesulfonamide,3-amino-N-(phenylsulfonyl)-)

Benzenesulfonamide,3-amino-N-(phenylsulfonyl)- structure
4431-68-9 structure
Product Name:Benzenesulfonamide,3-amino-N-(phenylsulfonyl)-
CAS No:4431-68-9
MF:C12H12N2O4S2
MW:312.364680290222
CID:331898
PubChem ID:78163
Update Time:2025-04-19

Benzenesulfonamide,3-amino-N-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide,3-amino-N-(phenylsulfonyl)-
    • 3-amino-N-(benzenesulfonyl)benzenesulfonamide
    • 3-amino-N-(phenylsulphonyl)benzenesulphonamide
    • 3-amino-N-(phenylsulfonyl)benzenesulfonamide
    • SCHEMBL5673665
    • AXD4UX67JB
    • EINECS 224-630-2
    • BENZENESULFONAMIDE, 3-AMINO-N-(PHENYLSULFONYL)-
    • UNII-AXD4UX67JB
    • METANILAMIDE, N1-(PHENYLSULFONYL)-
    • 4431-68-9
    • (3-AMINOBENZENESULFONYL)BENZENESULFONAMIDE
    • DTXSID90196128
    • NS00031412
    • Inchi: 1S/C12H12N2O4S2/c13-10-5-4-8-12(9-10)20(17,18)14-19(15,16)11-6-2-1-3-7-11/h1-9,14H,13H2
    • InChI Key: QRRXGUYBWCPMGI-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=C(C=1)N)(NS(C1C=CC=CC=1)(=O)=O)(=O)=O

Computed Properties

  • Exact Mass: 312.02396
  • Monoisotopic Mass: 312.024
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 513
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 123A^2

Experimental Properties

  • Density: 1.473
  • Boiling Point: 555.5°Cat760mmHg
  • Flash Point: 289.8°C
  • Refractive Index: 1.64
  • PSA: 106.33
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